Cas no 373-53-5 (Fluoroiodomethane)

• Product Name: Fluoroiodomethane
• CAS No: 373-53-5
• MF: CH₂FI
• MW: 159.929456233978
• MDL: MFCD12404952
• CID: 1011585
• PubChem ID: 13981373
• Update Time: 2025-07-18

Fluoroiodomethane Chemical and Physical Properties

Names and Identifiers

• Fluoroiodomethane
• fluoro(iodo)methane
• fluoro-iodo-methane
• Fluor-jod-methan
• fluoro-iodomethane
• FluoroiodomethanennDiscontinued
• Fluoromethyl iodide
• Iodine,fluoromethyl
• Methane,fluoroiodo

• MDL： MFCD12404952
• Inchi： 1S/CH2FI/c2-1-3/h1H2
• InChI Key： XGVXNTVBGYLJIR-UHFFFAOYSA-N
• SMILES： ICF

Computed Properties

• Exact Mass: 159.91900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0

Experimental Properties

• Density: 2.366 g/cm3 (20 ºC)
• Boiling Point: 53.4 ºC
• Flash Point: -12.5±2.6 ºC,
• Refractive Index: 1.491 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (8.5 g/l) (25 º C),
• PSA: 0.00000
• LogP: 1.34840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Fluoroiodomethane

Recent Advances in the Application of Fluoroiodomethane (CAS 373-53-5) in Chemical Biology and Pharmaceutical Research

Fluoroiodomethane (CAS 373-53-5) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. Recent studies have highlighted its utility in the synthesis of fluorinated compounds, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. This research brief provides an overview of the latest advancements involving Fluoroiodomethane, focusing on its applications, mechanisms, and potential therapeutic implications.

One of the most significant developments in the use of Fluoroiodomethane is its role in the synthesis of fluorinated analogs of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of fluorine atoms into drug-like scaffolds using Fluoroiodomethane as a key reagent. The study reported improved pharmacokinetic properties of the resulting fluorinated compounds, including increased half-life and reduced clearance rates. These findings underscore the potential of Fluoroiodomethane in the design of next-generation pharmaceuticals.

In addition to its applications in drug synthesis, Fluoroiodomethane has been investigated for its role in protein labeling and imaging. A recent publication in Chemical Science described a novel method for site-specific fluorination of proteins using Fluoroiodomethane, enabling researchers to track protein dynamics in real-time with high precision. This technique has significant implications for understanding protein-protein interactions and cellular processes, which are critical for drug target identification and validation.

Another area of interest is the use of Fluoroiodomethane in the development of positron emission tomography (PET) radiotracers. A 2024 study in the Journal of Nuclear Medicine reported the successful synthesis of a fluorine-18 labeled compound using Fluoroiodomethane as a precursor. The resulting radiotracer exhibited excellent in vivo stability and target specificity, making it a promising candidate for clinical imaging applications. This advancement highlights the potential of Fluoroiodomethane in the field of molecular imaging and diagnostics.

Despite these promising developments, challenges remain in the large-scale production and handling of Fluoroiodomethane due to its reactivity and potential toxicity. Recent research has focused on optimizing synthetic protocols to improve yield and safety. A 2023 paper in Organic Process Research & Development outlined a scalable and safer method for the synthesis of Fluoroiodomethane, which could facilitate its broader adoption in industrial and academic settings.

In conclusion, Fluoroiodomethane (CAS 373-53-5) continues to be a valuable tool in chemical biology and pharmaceutical research, with applications ranging from drug synthesis to molecular imaging. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for new therapeutic and diagnostic innovations.